Cas no 2680875-79-8 (2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid
• CAS No: 2680875-79-8
• MF: C₁₅H₂₀N₂O₇
• MW: 340.328504562378
• CID: 6098279
• PubChem ID: 165929111
• Update Time: 2025-06-14

2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid
• 2680875-79-8
• EN300-28297067
• 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid

• Inchi： 1S/C15H20N2O7/c1-15(2,3)24-14(20)16(7-8-23-4)12-6-5-10(17(21)22)9-11(12)13(18)19/h5-6,9H,7-8H2,1-4H3,(H,18,19)
• InChI Key： WVONJJOXNGWOHC-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])CCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 340.12705098g/mol
• Monoisotopic Mass: 340.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680875-79-8)

2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680875-79-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a nitrobenzoic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its applications in peptide synthesis, drug discovery, and medicinal chemistry.

The compound's Boc-protected amine functionality is particularly significant in modern synthetic strategies, as it offers stability under acidic conditions while being easily deprotected when needed. This property aligns with the growing demand for efficient protecting groups in multi-step organic syntheses. Additionally, the presence of the 5-nitrobenzoic acid group introduces electron-withdrawing characteristics, which are often exploited in the design of enzyme inhibitors and fluorescence probes. These attributes have sparked interest in platforms like PubMed and Reaxys, where users frequently query its synthetic routes or spectroscopic data.

In the context of green chemistry trends, 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid has been explored for its compatibility with solvent-free reactions and catalytic methodologies. This aligns with the increasing focus on environmentally friendly synthesis, a topic dominating forums like ResearchGate and ScienceDirect. The compound’s methoxyethyl side chain further enhances its solubility in polar solvents, a feature often highlighted in QSAR studies and ADMET predictions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing another common search query among quality control professionals. Its UV-Vis absorption profile, attributed to the nitroaromatic system, also makes it relevant in photochemical research. Recent patents involving similar structures suggest potential applications in optoelectronic materials, further broadening its industrial relevance.

From a commercial perspective, suppliers often list this compound under keywords like high-purity Boc-amino acids or custom nitroaromatic building blocks, reflecting its niche market. The rise of AI-assisted retrosynthesis tools has also increased visibility for such intermediates, as algorithms frequently propose them in target-oriented synthesis pathways. This intersection of computational chemistry and practical synthesis underscores the compound’s enduring relevance.

In summary, 2-{[(Tert-butoxy)carbonyl](2-methoxyethyl)amino}-5-nitrobenzoic acid (CAS No. 2680875-79-8) represents a versatile scaffold bridging academic research and industrial applications. Its optimized balance of reactivity and stability continues to inspire innovations across chemoinformatics and materials science, making it a compound of sustained interest in the scientific community.